![molecular formula C5H10ClNO3 B1418885 Morpholine-3-carboxylic acid hydrochloride CAS No. 66937-99-3](/img/structure/B1418885.png)
Morpholine-3-carboxylic acid hydrochloride
Overview
Description
Morpholine-3-carboxylic acid hydrochloride is a chemical compound with the linear formula C5H10ClNO3 . It is a solid substance and is used for research and development purposes .
Synthesis Analysis
The synthesis of morpholines, including this compound, has been a subject of significant attention due to its widespread availability in natural products and biologically relevant compounds . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides . A photochemical protocol has also been studied for the synthesis of morpholine amides from carboxylic acids .Molecular Structure Analysis
The molecular weight of this compound is 167.59 . The linear formula of this compound is C5H10ClNO3 .Chemical Reactions Analysis
Morpholines are frequently found in biologically active molecules and pharmaceuticals . The methods of their synthesis have been covered in comprehensive reviews . The synthesis from 1,2-amino alcohols and related compounds is the most common starting materials for the preparation of morpholines .Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in an inert atmosphere at room temperature .Scientific Research Applications
Synthesis of Enantiopure Compounds
Morpholine-3-carboxylic acid hydrochloride is used in the synthesis of enantiopure Fmoc-protected morpholine-3-carboxylic acid, a valuable component in peptidomimetic chemistry. This process is crucial for solid-phase peptide synthesis, indicating its significance in medicinal chemistry (Sladojevich, Trabocchi, & Guarna, 2007).
Intermediate in Heterocyclic Compounds Synthesis
The compound is an important intermediate for synthesizing biologically active heterocyclic compounds. Its molecular structure, featuring a morpholine ring in a chair conformation, plays a pivotal role in stabilizing these compounds through various hydrogen bonds (Mazur, Pitucha, & Rzączyńska, 2007).
Key Intermediate in Cannabinoid Ligands Synthesis
This compound is used in preparing key intermediates for novel 3-amidoindole and indolopyridone cannabinoid ligands. This synthesis involves N-alkylation followed by trichloroacetylation and hydrolysis, demonstrating its versatility in pharmaceutical research (Zhao et al., 2009).
Analysis of N-(ω-carboxyalkyl)morpholine Hydrohalides
Studies on N-(ω-carboxyalkyl)morpholine hydrochlorides have been conducted using various techniques like NMR, FTIR, and X-ray diffraction. This research provides valuable insights into the molecular structure and stability of these compounds (Dega-Szafran et al., 2001).
Antibacterial Activity of Morpholine-3-carboxylic Acid Derivatives
Derivatives of morpholine-3-carboxylic acid have been synthesized and screened for antibacterial activity. Some compounds in this series exhibit significant activity against various bacteria, highlighting its potential in developing new antibacterial agents (Narsimha et al., 2014).
Synthesis of Polymers and Copolymers
This compound is utilized in the synthesis of polymers and copolymers, indicating its importance in materials science. It plays a role in creating polymers with increased hydrophilicity and specific functional groups, beneficial for various applications (Wang & Feng, 1997); (Veld, Dijkstra, & Feijen, 1992).
Development of Compact Modules in Medicinal Chemistry
Novel morpholine amino acids synthesized from this compound serve as compact modules in medicinal chemistry. These modules potentially modulate the physicochemical and pharmacokinetic properties of drug candidates (Kou et al., 2017).
Safety and Hazards
Morpholine-3-carboxylic acid hydrochloride is classified as a hazardous substance. It is flammable and harmful if swallowed . It causes severe skin burns and eye damage . It may cause respiratory irritation and is suspected of damaging fertility and the unborn child . It is toxic in contact with skin or if inhaled .
Mechanism of Action
Target of Action
The compound belongs to the class of organic compounds known as morpholines . These are organic compounds containing a morpholine moiety, which consists of a six-member aliphatic saturated ring with the formula C4H9NO .
Mode of Action
Morpholines are known to interact with various biological targets due to their widespread availability in natural products and biologically relevant compounds .
Pharmacokinetics
properties
IUPAC Name |
morpholine-3-carboxylic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO3.ClH/c7-5(8)4-3-9-2-1-6-4;/h4,6H,1-3H2,(H,7,8);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWSLARZELUGARZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(N1)C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50672357 | |
Record name | Morpholine-3-carboxylic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50672357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66937-99-3 | |
Record name | Morpholine-3-carboxylic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50672357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | morpholine-3-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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